Methyl 2-bromo-2-(3,5-dichlorophenyl)acetate

• Molecular Formula: C9H7BrCl2O2
• Molecular Weight: 297.96 g/mol
• IUPAC Name: methyl 2-bromo-2-(3,5-dichlorophenyl)acetate
• InChI: InChI=1S/C9H7BrCl2O2/c1-14-9(13)8(10)5-2-6(11)4-7(12)3-5/h2-4,8H,1H3
• InChI Key: MTNGEWNTIZIRIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC(=CC(=C1)Cl)Cl)Br

Description

Methyl 2-bromo-2-(3,5-dichlorophenyl)acetate is a useful research compound. Its molecular formula is C9H7BrCl2O2 and its molecular weight is 297.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-(3,5-dichlorophenyl)-2-mesyloxyacetate (8.2 g) in dimethylformamide (30 ml) was treated with potassium bromide (4.0 g) at 50° C. for 1.5 hours. The reaction mixture was partitioned between water (200 ml) and ethyl acetate (300 ml). The organic phase was separated and washed twice with water (2×200 ml) and finally with saturated brine solution (200 ml). The ethyl acetate solution was dried and concentrated to dryness giving crude methyl 2-(3,5-dichlorophenyl)-2-bromoacetate (8 g). Filtration through a column of silica gel using dichloromethane as eluent gave the pure substance as an oil (7.4 g).